Cas no 1431720-68-1 (6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine)

• Product Name: 6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine
• CAS No: 1431720-68-1
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• MDL: MFCD28677466
• CID: 4604273
• PubChem ID: 89525817
• Update Time: 2025-10-18

6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine
• FICNSZCHYFKLLD-UHFFFAOYSA-N
• 1H-Pyrazolo[4,3-c]pyridine, 6-chloro-3-(trifluoromethyl)-
• FCH4146101
• AK346341
• AX8320951
• 6-chloro-3-(trifluoromethyl)-2H-pyrazolo[4,3-c]pyridine
• CS-0080512
• CS-15968
• D72268
• MFCD28677466
• DB-197063
• AKOS027342616
• 1431720-68-1
• SCHEMBL14895520

• MDL： MFCD28677466
• Inchi： 1S/C7H3ClF3N3/c8-5-1-4-3(2-12-5)6(14-13-4)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： FICNSZCHYFKLLD-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C=N1)=C(C(F)(F)F)NN=2

Computed Properties

• Exact Mass: 220.9967593g/mol
• Monoisotopic Mass: 220.9967593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine

6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine: A Comprehensive Overview

The compound with CAS No. 1431720-68-1, known as 6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are derivatives of pyridine fused with a pyrazole ring. The presence of a chlorine atom at the 6-position and a trifluoromethyl group at the 3-position imparts unique electronic and steric properties to this molecule, making it a promising candidate for various applications.

Pyrazolo[4,3-c]pyridine is a fused bicyclic structure that combines the aromaticity of pyridine with the reactivity of pyrazole. The substitution pattern in 6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine is particularly interesting due to the electron-withdrawing effects of both the chlorine and trifluoromethyl groups. These groups not only influence the electronic properties of the molecule but also play a crucial role in its stability and reactivity. Recent studies have shown that such substitutions can significantly enhance the bioavailability and pharmacokinetic profiles of drug candidates.

The synthesis of 6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine typically involves multi-component reactions or stepwise synthesis strategies. One common approach is the use of aza-Michael addition followed by cyclization to form the fused ring system. The introduction of substituents like chlorine and trifluoromethyl groups can be achieved through electrophilic substitution or directed metallation techniques. Researchers have also explored microwave-assisted synthesis methods to improve reaction efficiency and yield.

In terms of applications, 6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine has shown potential in drug discovery programs targeting various diseases. For instance, its ability to act as a kinase inhibitor has been explored in preclinical studies. The compound's unique structure allows it to bind selectively to specific protein targets, making it a valuable tool in rational drug design. Additionally, its fluorinated substituents contribute to enhanced metabolic stability, which is a critical factor in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity towards several therapeutic targets, including kinases involved in cancer progression and inflammatory pathways. These findings underscore its potential as a lead compound for developing novel therapeutics.

Moreover, 6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine has been investigated for its role in materials science applications. Its aromaticity and electron-withdrawing groups make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its potential as an emitting material in organic light-emitting diodes (OLEDs) due to its favorable electronic properties.

In conclusion, 6-Chloro-3-(trifluoromethyl)-1H-pyrazolo[4,3-c]pyridine (CAS No. 1431720-68-1) is a versatile compound with significant potential across multiple domains. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a key player in both pharmaceutical and materials science research.